Cas no 1283625-75-1 (2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

• Product Name: 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• CAS No: 1283625-75-1
• MF: C₉H₁₂N₆O₂
• MW: 236.230580329895
• CID: 4773527
• Update Time: 2025-10-29

2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• 2-[4-(aminomethyl)triazol-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide

• Inchi： 1S/C9H12N6O2/c1-6-2-8(13-17-6)11-9(16)5-15-4-7(3-10)12-14-15/h2,4H,3,5,10H2,1H3,(H,11,13,16)
• InChI Key： UGINVTHKWDNPHF-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=N1)NC(CN1C=C(CN)N=N1)=O

Computed Properties

• Exact Mass: 236.10217365 g/mol
• Monoisotopic Mass: 236.10217365 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 112
• Molecular Weight: 236.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide

Comprehensive Overview of 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS No. 1283625-75-1)

The compound 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS No. 1283625-75-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a 1,2,3-triazole ring and a 5-methyl-1,2-oxazole moiety, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or antimicrobial agent, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

In recent years, the demand for novel heterocyclic compounds like 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide has surged due to their versatility in medicinal chemistry. The click chemistry-derived 1,2,3-triazole core enhances molecular stability and bioavailability, addressing key challenges in modern drug design. With the rise of AI-driven drug discovery, this compound has been flagged in computational screenings for its optimal ligand-protein interaction properties, making it a hotspot for virtual screening studies.

The synthesis of 1283625-75-1 typically involves multi-step organic reactions, including Cu-catalyzed azide-alkyne cycloaddition (CuAAC) to form the triazole ring. Its acetamide linker and aminomethyl group offer sites for further derivatization, enabling researchers to explore structure-activity relationships (SAR). These features resonate with the growing focus on fragment-based drug design and small-molecule libraries in academic and industrial labs.

From a commercial perspective, 2-[4-(Aminomethyl)-1H-1,2,3-triazol-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide is primarily supplied by specialty chemical vendors catering to pharmaceutical R&D. Market analyses highlight its inclusion in targeted libraries for infectious diseases and oncology, reflecting broader industry priorities. Regulatory-compliant synthesis and purity (>95%) are critical for end-users, driving advancements in HPLC purification and analytical validation protocols.

Environmental and safety profiles of CAS 1283625-75-1 are rigorously evaluated, given the emphasis on green chemistry principles. Its low ecotoxicity and biodegradability align with sustainable chemistry initiatives, a key concern for ESG-focused investors. Researchers frequently search for solubility data, stability under physiological conditions, and in vitro efficacy metrics—topics dominating recent publications and patent filings.

Future prospects for this compound include potential repurposing for neurodegenerative disorders, leveraging its blood-brain barrier permeability predicted via in silico models. Collaborative studies between academia and biotech firms are exploring its utility in precision medicine, particularly for patient-specific therapeutic regimens. As the scientific community prioritizes drug repositioning, 1283625-75-1 stands out as a versatile scaffold warranting further investigation.